Cas no 120985-64-0 (4-Methyl-2-(trifluoromethyl)benzoic Acid)

4-Methyl-2-(trifluoromethyl)benzoic Acid Properties

Names and Identifiers

• 4-Methyl-2-(trifluoromethyl)benzoic acid
• RARECHEM AL BO 2141
• 2-Carboxy-5-methylbenzotrifluoride
• 2-Trifluoromethy-4-methybenzoic acid
• Benzoic acid,4-Methyl-2-(trifluoroMethyl)-
• 2-(Trifluoromethyl)-p-toluic acid, 4-Carboxy-3-(trifluoromethyl)toluene, 2-Carboxy-5-methylbenzotrifluoride
• 4-Methyl-2-trifluoromethylbenzoic acid
• 2-trifluoromethyl-4-methyl-benzoic acid
• 4-methyl-2-trifluoromethyl-benzoic acid
• PHJOGJTZXVBKJO-UHFFFAOYSA-N
• 2-(Trifluoromethyl)-p-toluic acid
• SBB093248
• STL555569
• BBL101772
• 4-Carboxy-3-(trifluoromethyl)toluene
• RP26069
• LF10
• +Expand

• MDL： MFCD01631591
• InChIKey： PHJOGJTZXVBKJO-UHFFFAOYSA-N
• Inchi： 1S/C9H7F3O2/c1-5-2-3-6(8(13)14)7(4-5)9(10,11)12/h2-4H,1H3,(H,13,14)
• SMILES： FC(C1C([H])=C(C([H])([H])[H])C([H])=C([H])C=1C(=O)O[H])(F)F

Computed Properties

• Exact Mass: 204.04000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Heavy Atom Count: 14
• Complexity: 225
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.71200
• PSA: 37.30000
• Water Partition Coefficient: Insoluble in water.

4-Methyl-2-(trifluoromethyl)benzoic Acid Security Information

• Safety Term：S26-36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Risk Phrases： 36/37/38

4-Methyl-2-(trifluoromethyl)benzoic Acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%